ethyl 2-[3-(3,4-dimethoxyphenyl)-5-methyl-6,7-dihydro-8H-pyrazolo[1,5-a]pyrrolo[3,2-e]pyrimidin-8-yl]acetate

• IUPAC Name: ethyl 2-[10-(3,4-dimethoxyphenyl)-7-methyl-1,3,8,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),7,9,11-tetraen-3-yl]acetate
• InChI: InChI=1S/C21H24N4O4/c1-5-29-19(26)12-24-9-8-15-13(2)23-20-16(11-22-25(20)21(15)24)14-6-7-17(27-3)18(10-14)28-4/h6-7,10-11H,5,8-9,12H2,1-4H3
• InChI Key: QUHZHPMUQYOJNG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1CCC2=C1N3C(=C(C=N3)C4=CC(=C(C=C4)OC)OC)N=C2C
• Molecular Formula: C21H24N4O4
• Molecular Weight: 396.4 g/mol
• CAS No.: 860650-48-2

Description

Ethyl 2-[3-(3,4-dimethoxyphenyl)-5-methyl-6,7-dihydro-8H-pyrazolo[1,5-a]pyrrolo[3,2-e]pyrimidin-8-yl]acetate is a useful research compound. Its molecular formula is C21H24N4O4 and its molecular weight is 396.447. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Ethyl 2-[3-(3,4-dimethoxyphenyl)-5-methyl-6,7-dihydro-8H-pyrazolo[1,5-a]pyrrolo[3,2-e]pyrimidin-8-yl]acetate has been a subject of interest in the field of organic synthesis. In one study, novel compounds related to this chemical structure were prepared through heating specific precursors and characterized using various spectroscopic techniques, including IR, 1H-NMR, and mass spectral data (Farghaly & Gomha, 2011).

Potential Biological Activities

• Research has shown that derivatives of this compound have been synthesized for potential biological activities. For example, compounds similar to this structure have been evaluated for their cytotoxic and 5-lipoxygenase inhibition activities, indicating a possible application in the development of anticancer and anti-inflammatory agents (Rahmouni et al., 2016).

Antimicrobial and Anticancer Properties

• Some compounds structurally related to this compound have been found to exhibit significant antimicrobial and anticancer properties. These properties were observed upon testing the compounds against various microbial strains and cancer cell lines, demonstrating their potential in therapeutic applications (Hafez, El-Gazzar & Al-Hussain, 2016).

Enzymatic Activity

• Studies have also explored the impact of related compounds on enzymatic activities. For example, one research highlighted that newly synthesized compounds significantly increased the reactivity of cellobiase, an enzyme involved in the breakdown of cellulose (Abd & Gawaad, 2008).

Mechanism of Action

Target of action

Compounds with similar structures often target proteins or enzymes in the body. The specific target would depend on the exact structure of the compound and its functional groups. For example, indole derivatives, which have a structure somewhat similar to the one , have been found to bind with high affinity to multiple receptors .

Biochemical pathways

The compound’s action can affect various biochemical pathways. For example, indole derivatives have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .